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Compound of Interest

Compound Name: (-)-Gallocatechin gallate

Cat. No.: B1679910

This guide provides essential safety and logistical information for handling (-)-Gallocatechin
gallate (GCQG) in a laboratory setting. Adherence to these procedures is critical to ensure
personnel safety and maintain experimental integrity.

Hazard Identification and Summary

(-)-Gallocatechin gallate is a polyphenol that requires careful handling due to its potential
health effects. The substance is classified as harmful if swallowed and can cause skin, eye,
and respiratory irritation[1][2].

Hazard Summary Table
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Hazard Classification GHS Hazard Statement Source

Acute Toxicity, Oral (Category

2) H302: Harmful if swallowed [1][2]13]

Skin Irritation (Category 2) H315: Causes skin irritation [1][2]
o H319: Causes serious eye

Eye Irritation (Category 2A) [11[2]

irritation

Specific Target Organ Toxicity -  H335: May cause respiratory (112]

Single Exposure (Category 3) irritation

H400/H410: Very toxic to

Aquatic Toxicity (Acute & o ] )
aquatic life with long lasting [3]

Chronic) fect
effects

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following equipment
must be worn at all times when handling (-)-Gallocatechin gallate[3][4].

PPE Requirements Table
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
standards.

Protects against airborne dust
particles and splashes that can

cause serious eye irritation[1]

[2](5].

Skin Protection

Gloves: Protective gloves (e.g.,
latex, nitrile) must be inspected
before use. Use proper glove
removal technique to avoid
skin contact[5]. Clothing: A lab
coat or long-sleeved clothing is
required to prevent skin
contact[4][6]. Impervious
clothing should be used when

handling larger quantities[3].

Prevents skin irritation and

potential allergic reactions[1].

Respiratory Protection

Not required under normal
laboratory use with adequate
ventilation[6]. For large-scale
operations, emergency
situations, or where dust
formation is unavoidable, a
NIOSH/MSHA approved
respirator (e.g., N95 or P3

type) is recommended[5].

Protects against respiratory
tract irritation from inhaling
dust[1][2].

Operational Plan: Handling and Storage

A. Preparation and Handling Protocol

« Ventilation: Always handle (-)-Gallocatechin gallate in a well-ventilated area. A chemical

fume hood is recommended, especially when working with the powder form to avoid dust

formation[3][7].

e Avoid Inhalation and Contact: Take precautions to avoid breathing dust, vapor, or mist.

Prevent contact with eyes, skin, and clothing[1][3][4].
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e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the substance and before breaks[3][6]. Contaminated clothing should be removed

and washed before reusel6].
B. Storage Protocol
» Container: Keep the container tightly sealed[3][8].

» Conditions: Store in a cool, dry, and well-ventilated place, protected from direct sunlight and
sources of ignition[3][6]. For long-term stability, storage at -20°C (as a powder) or -80°C (in
solvent) is recommended|[3][9].

Disposal Plan

All waste materials must be disposed of in accordance with official local, state, and federal
regulations[1][10].

o Chemical Waste: Dispose of (-)-Gallocatechin gallate and any contaminated materials
(e.g., pipette tips, tubes) in a designated and approved waste disposal plant[3].

o Contaminated Packaging: Do not reuse empty containers. They should be disposed of in the
same manner as the chemical waste[1][10].

o Environmental Precaution: Avoid releasing the substance into the environment, drains, or
water courses, as it is toxic to aquatic life[3][11].

Workflow for Handling (-)-Gallocatechin Gallate

The following diagram outlines the standard operating procedure for safely handling, storing,
and disposing of (-)-Gallocatechin gallate in a laboratory environment.
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Caption: Workflow for safe handling of (-)-Gallocatechin gallate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of (-)-Gallocatechin Gallate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679910#personal-protective-equipment-for-
handling-gallocatechin-gallate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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